Cas no 162265-51-2 ((2-Aminoethyl)naphthalimide)

(2-Aminoethyl)naphthalimide structure
(2-Aminoethyl)naphthalimide structure
Product Name:(2-Aminoethyl)naphthalimide
CAS No:162265-51-2
MF:C14H12N2O2
MW:240.2573
MDL:MFCD12875759
CID:193783
PubChem ID:11096719
Update Time:2024-11-01

(2-Aminoethyl)naphthalimide Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-(2-aminoethyl)-
    • (2-Aminoethyl)naphthalimide
    • 2-(2-aMinoethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
    • N-(2-aminoethyl)-1,8-naphthalimide
    • SEWZPYPLFLUCCE-UHFFFAOYSA-N
    • N-(2-Aminoethyl)naphthalene-1,8-dicarbimide
    • 2-(1,3-dioxo-1h, 3h-benzo[de]isoquinolin-2-yl)-ethylamine
    • 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-aminoethyl)-
    • SCHEMBL626424
    • SCHEMBL5397805
    • CHEMBL42904
    • CS-13644
    • BDBM50491618
    • 162265-51-2
    • 2-(2-aminoethyl)benzo[de]isoquinoline-1,3-dione
    • CS-M3072
    • AKOS010149505
    • MDL: MFCD12875759
    • Inchi: 1S/C14H12N2O2/c15-7-8-16-13(17)10-5-1-3-9-4-2-6-11(12(9)10)14(16)18/h1-6H,7-8,15H2
    • InChI Key: SEWZPYPLFLUCCE-UHFFFAOYSA-N
    • SMILES: O=C1C2=C([H])C([H])=C([H])C3C([H])=C([H])C([H])=C(C(N1C([H])([H])C([H])([H])N([H])[H])=O)C2=3

Computed Properties

  • Exact Mass: 240.08996
  • Monoisotopic Mass: 240.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.4
  • XLogP3: 1.2

Experimental Properties

  • PSA: 63.4

(2-Aminoethyl)naphthalimide Pricemore >>

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